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Compound of Interest

Compound Name: Tricyclodecenyl propionate

Cat. No.: B097855

In the realm of fragrance chemistry, the selection of individual ingredients is paramount to the
creation of a harmonious and enduring scent profile. Among the vast palette of aroma
chemicals, Tricyclodecenyl propionate and Tricyclodecenyl acetate are two structurally
related esters that offer distinct olfactory contributions. This guide provides a detailed
comparative study of these two fragrance ingredients, presenting their physicochemical
properties, odor characteristics, performance data, and safety profiles to aid researchers and
product development professionals in their formulation decisions.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of fragrance ingredients is
crucial for predicting their behavior in various formulations. The following table summarizes the
key physical and chemical characteristics of Tricyclodecenyl propionate and Tricyclodecenyl
acetate.
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Tricyclodecenyl

Property . Tricyclodecenyl Acetate

Propionate
CAS Number 17511-60-3[1] 5413-60-5[2]
Molecular Formula C13H1802[3] C12H1602[4]
Molecular Weight 206.28 g/mol 192.25 g/mol [4]

o Colorless to pale yellow clear
Appearance Colorless clear liquid[3] o
liquid[5][6]
N , ~276.15 - 305.14 °C at 760 ~258.42 - 288.25 °C at 760

Boiling Point

mmHg (est.)[7] mmHg (est.)[5][8]
Flash Point >93.3 °C (> 200.0 °F)[9] ~101.8 °C (215 °F) (est.)[5]

Vapor Pressure

~0.005 mmHg @ 25°C (est.)[3]
[71[10]

~0.002 - 0.014 mmHg @ 25°C
(est.)[5][11]

Specific Gravity

~1.048 - 1.060 @ 20/25°C[3]
[7]

~1.047 - 1.080 @ 20/25°C[6]
[12]

Refractive Index

~1.4890 - 1.4940 @ 20°C[3][7]
[10]

~1.4820 - 1.4970 @ 20°C[6]
[12]

Solubility

Soluble in alcohol; Insoluble in
water[3][7]

Soluble in alcohol; Insoluble in

water[5]

Olfactory Profile and Fragrance Performance

The primary function of these ingredients is to impart a specific aroma. Their performance is

judged not only on their scent character but also on their strength, longevity (substantivity), and
stability in a final product.
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Characteristic

Tricyclodecenyl
Propionate

Tricyclodecenyl Acetate

Odor Type

Herbal, Fruity, Woody[7]

Floral, Green, Woody[4][6]

Odor Description

Described as having fruity,
herbal, woody, and jasmine-
like notes with oily and basil
nuances.[7] It is also
characterized as having a
woody-amber scent with subtle
floral and fruity undertones.[13]
Some sources describe it as

softer than Tricyclodecenyl

Possesses a floral, green,
soapy, cedar, pine, and woody
character.[4][6] It is also
described as having a green
and woody scent that can have
an enveloping sweetness with

an anise, ozonic quality.[11]

acetate.
Odor Strength Medium[7] Medium[6]

Reported to be substantive for Reported to be substantive for
Substantivity 144 hours on a smelling strip. 100 hours on a smelling strip.

[3]7]

[6111]

Recommended Usage

Up to 10% in fragrance

concentrate.[3][10]

Up to 5-20% in fragrance
concentrate.[6][11][12]

Stability

Generally considered stable in
various cosmetic bases such
as alcoholic lotions,
antiperspirants, detergents,
and soaps.[3][7][13][14]

Stable in a range of products
including alcoholic lotions,
antiperspirants, soaps, and

shampoos.[12]

Safety and Regulatory Information

Both ingredients have been evaluated for their safety in consumer products. The Research

Institute for Fragrance Materials (RIFM) has conducted safety assessments for both.
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Safety Aspect

Tricyclodecenyl
Propionate

Tricyclodecenyl Acetate

Skin Sensitization

Does not present a safety
concern for skin sensitization
under the current declared

levels of use.[15]

Does not present a safety
concern for skin sensitization
under the current, declared

levels of use.

Genotoxicity

Not expected to be genotoxic.
[15]

Not genotoxic.

Phototoxicity

Not phototoxic/photoallergenic.

[15]

Not expected to present a
concern for phototoxicity or
photoallergenicity based on

UV/Vis spectra.

Regulatory Status

Listed on the IFRA
Transparency List.[16]

Listed on the IFRA

Transparency List.[2]

Experimental Protocols

To ensure objective and reproducible evaluation of fragrance ingredients, standardized

experimental protocols are employed.

Sensory Evaluation of Fragrance

The olfactory characteristics of fragrance materials are assessed by a trained sensory panel.

e Objective: To determine the odor profile, intensity, and substantivity of the fragrance

ingredient.

e Procedure:

o Preparation of Samples: The fragrance ingredients are diluted to a standard concentration

(e.g., 10% in an odorless solvent like diethyl phthalate or ethanol).

o Evaluation on Smelling Strips: A standard amount of the diluted sample is applied to a

smelling strip.
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o Odor Assessment: Trained panelists evaluate the odor of the strip at specific time intervals
(e.g., immediately after application, after 1 hour, 4 hours, 24 hours, and so on) in a
controlled environment with neutral airflow and temperature.

o Data Collection: Panelists describe the odor character using a standardized lexicon and
rate the odor intensity on a defined scale (e.g., 1 to 5, from weak to strong). The duration
for which the characteristic odor is perceptible is recorded to determine substantivity.

Gas Chromatography-Olfactometry (GC-O)

This instrumental technique combines chemical separation with human sensory detection to
identify odor-active compounds.

o Objective: To separate and identify the volatile compounds contributing to the overall aroma
and to determine their individual odor characteristics.

e Procedure:

o Sample Injection: A diluted sample of the fragrance ingredient is injected into a gas
chromatograph.

o Separation: The volatile compounds are separated based on their boiling points and
chemical properties as they pass through a capillary column.

o Detection: The effluent from the column is split. One portion goes to a chemical detector
(e.g., a mass spectrometer for identification), and the other portion is directed to a sniffing
port.

o Olfactory Analysis: A trained assessor sniffs the effluent at the sniffing port and records the
time, duration, intensity, and description of each perceived odor.

o Data Integration: The olfactogram (sensory data) is aligned with the chromatogram
(chemical data) to identify the specific compounds responsible for the different scent
notes.

Stability Testing in a Cosmetic Base

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

This protocol evaluates the performance and stability of a fragrance ingredient within a finished
product.

o Objective: To assess the physical and chemical stability of the fragrance in a cosmetic
formulation under various storage conditions.

e Procedure:

o Formulation: The fragrance ingredient is incorporated into a representative cosmetic base
(e.g., a lotion, shampoo, or alcoholic spray) at a typical concentration.

o Storage Conditions: Samples of the final product are stored under different conditions to
simulate its shelf life and consumer use. This includes:

» Elevated temperatures (e.g., 40°C, 50°C) for accelerated aging.
= Room temperature (e.g., 25°C).

» Refrigerated conditions (e.g., 4°C).

» Freeze-thaw cycles (e.g., -10°C to 25°C).

» Exposure to UV light.

o Evaluation: At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), the samples are
evaluated for any changes in color, clarity, pH, viscosity, and, most importantly, odor profile
and intensity compared to a control sample stored in the dark at a low temperature.[17]
[18][19][20]

Comparative Evaluation Workflow

The following diagram illustrates a logical workflow for the comparative evaluation of fragrance
ingredients like Tricyclodecenyl propionate and Tricyclodecenyl acetate.
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Caption: Workflow for the comparative evaluation of fragrance ingredients.

Conclusion

Both Tricyclodecenyl propionate and Tricyclodecenyl acetate are valuable fragrance
ingredients with woody and green-fruity olfactory profiles. Tricyclodecenyl propionate is
characterized by a more pronounced fruity and herbal character with a reported longer
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substantivity, making it suitable for applications where a lasting, soft, and complex aroma is
desired. In contrast, Tricyclodecenyl acetate offers a fresher, more floral-green and woody
profile.

The lower estimated vapor pressure of Tricyclodecenyl propionate may contribute to its
greater longevity on a smelling strip. The choice between these two esters will ultimately
depend on the specific creative direction of the fragrance and the desired performance
characteristics in the final product. The provided data and experimental protocols offer a
framework for making an informed selection based on scientific evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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